Cas no 1443314-39-3 (2,5-DIMETHOXYPHENETHYL ETHYL OXALATE)

• Product Name: 2,5-DIMETHOXYPHENETHYL ETHYL OXALATE
• CAS No: 1443314-39-3
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• MDL: MFCD15145495
• CID: 5170316
• Update Time: 2026-03-04

2,5-DIMETHOXYPHENETHYL ETHYL OXALATE Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHOXYPHENETHYL ETHYL OXALATE

• MDL： MFCD15145495
• Inchi： 1S/C14H18O6/c1-4-19-13(15)14(16)20-8-7-10-9-11(17-2)5-6-12(10)18-3/h5-6,9H,4,7-8H2,1-3H3
• InChI Key： RVUMNUBYKMQGNQ-UHFFFAOYSA-N
• SMILES： C(OCCC1=CC(OC)=CC=C1OC)(=O)C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9

Additional information on 2,5-DIMETHOXYPHENETHYL ETHYL OXALATE

Comprehensive Overview of 2,5-DIMETHOXYPHENETHYL ETHYL OXALATE (CAS No. 1443314-39-3): Properties, Applications, and Research Insights

2,5-Dimethoxyphenethyl ethyl oxalate (CAS No. 1443314-39-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, often referred to by its systematic name or abbreviated as 2C-H ethyl oxalate, belongs to the family of substituted phenethylamines. Its molecular formula and structural features make it a subject of interest in both academic and industrial research, particularly in the fields of organic synthesis and material science.

The compound's name, 2,5-dimethoxyphenethyl ethyl oxalate, highlights its key functional groups: a phenethyl backbone with methoxy substitutions at the 2 and 5 positions, and an ethyl oxalate ester moiety. These features contribute to its distinct physicochemical properties, including solubility, stability, and reactivity. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly those with applications in pharmaceuticals and agrochemicals. The CAS registry number 1443314-39-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the context of current trends, 2,5-dimethoxyphenethyl ethyl oxalate aligns with the growing demand for novel synthetic intermediates in drug discovery. With the rise of AI-driven molecular design and high-throughput screening, compounds like this are increasingly valuable for their modularity and potential to yield bioactive derivatives. Online searches often include queries such as "2C-H ethyl oxalate synthesis" or "CAS 1443314-39-3 applications," reflecting the compound's relevance in cutting-edge research. Its compatibility with green chemistry principles—such as atom economy and reduced waste—also resonates with sustainability-focused initiatives in the chemical industry.

From a technical perspective, the synthesis of 2,5-dimethoxyphenethyl ethyl oxalate typically involves esterification reactions between 2,5-dimethoxyphenethyl alcohol and ethyl oxalyl chloride, followed by purification steps to achieve high yields. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. The compound's stability under various conditions (e.g., temperature, pH) has been a topic of study, particularly for storage and handling protocols in laboratory settings.

Beyond its synthetic utility, CAS 1443314-39-3 has been investigated for its potential role in flavor and fragrance applications. The methoxy and oxalate groups may contribute to unique olfactory properties, though this area remains underexplored. Additionally, its structural similarity to certain natural products has prompted research into its bioactivity, though such studies are preliminary and require further validation.

For researchers and industry professionals, understanding the regulatory status of 2,5-dimethoxyphenethyl ethyl oxalate is critical. While it is not classified as a controlled substance in most jurisdictions, compliance with REACH and other chemical regulations ensures safe and ethical use. Searches for "1443314-39-3 safety data" or "2,5-dimethoxyphenethyl ethyl oxalate suppliers" are common among procurement specialists, underscoring the need for transparent supply chains and reliable documentation.

In summary, 2,5-dimethoxyphenethyl ethyl oxalate (CAS No. 1443314-39-3) represents a versatile and intriguing compound with multifaceted applications. Its relevance to contemporary research themes—such as sustainable chemistry, drug development, and material innovation—positions it as a valuable asset in the scientific community. Future studies may further elucidate its potential, particularly in niche areas like specialty chemicals and functional materials.